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Introduction

Glucosyringic acid, a phenolic compound found in various plant species, is a glycoside
derivative of syringic acid. As a member of the hydrolyzable tannin class, it is characterized by
a syringic acid core linked to a glucose molecule.[1] This guide provides a detailed overview of
the chemical structure, physicochemical properties, and biological activities of glucosyringic
acid, with a particular focus on the extensive research conducted on its aglycone, syringic acid,
which provides valuable insights into the potential therapeutic applications of its glycosidic
form.

Chemical Structure and Identification

Glucosyringic acid, systematically named 3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-
trinydroxy-6-(hydroxymethyl)oxan-2-ylJoxybenzoic acid, possesses a well-defined chemical
structure.[2] Its core is composed of a benzoic acid molecule substituted with two methoxy
groups and a glycosidic bond at the fourth phenolic hydroxyl group, connecting it to a 3-D-
glucopyranosyl moiety.

Table 1: Chemical Identification of Glucosyringic Acid
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Identifier Value Reference

3,5-dimethoxy-4-
[(2S,3R,4S,5S,6R)-3,4,5-

IUPAC Name trihydroxy-6- [2]
(hydroxymethyl)oxan-2-

ylJoxybenzoic acid

CAS Number 33228-65-8 [2]
Molecular Formula C15H20010 [2]
Molecular Weight 360.31 g/mol [2]

COC1=CC(=CC(=C10C2C(C(

Canonical SMILES C(C(02)C0)0)0)0)OC)C(=0)  [2]
o)
BLKMDORKRDACEI-

InChl Key [2]
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Physicochemical Properties

The physicochemical properties of glucosyringic acid are essential for its handling,
formulation, and understanding its behavior in biological systems.

Table 2: Physicochemical Properties of Glucosyringic Acid

Property Value Reference

Melting Point 206-207 °C [2]

Water: 5.52 x 104 mg/L
Solubility (estimated at 25 °C) DMSO: [31[4]

25 mg/mL (with sonication)

pKa (predicted) 411 +£0.10 [5]

Appearance White to off-white solid [4]
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Spectral Data

Detailed spectral data is crucial for the unambiguous identification and characterization of
glucosyringic acid. While complete experimental spectra for glucosyringic acid are not
readily available in the public domain, data for its aglycone, syringic acid, and general
characteristics of similar phenolic glycosides provide valuable reference points.

o UV-Vis Spectroscopy: The UV-Vis absorption spectrum of syringic acid is known to be
influenced by pH.[6] It is anticipated that glucosyringic acid would exhibit similar pH-
dependent spectral shifts. A study on syringic acid quantification set the detection
wavelength at 272 nm.[7]

« Infrared (IR) Spectroscopy: The IR spectrum of syringic acid shows characteristic peaks
corresponding to its functional groups, including O-H, C-H, C=0, and C-O stretching
vibrations.[8][9][10][11] A representative IR spectrum for syringic acid is available and can
serve as a comparative tool.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR are essential for
structural elucidation. While detailed experimental NMR data for glucosyringic acid is
limited, predicted spectra are available. For syringin, a related compound, 1H-NMR and 13C-
NMR spectral data have been published and can offer insights into the expected chemical
shifts for the glucosyl moiety.[12]

Biological Activities and Signaling Pathways

The biological activities of glucosyringic acid are of significant interest to researchers. Much
of the current understanding is extrapolated from studies on its aglycone, syringic acid, which
has demonstrated a wide range of pharmacological effects.

Antioxidant Activity

Syringic acid is a potent antioxidant.[8][13][14] It exerts its antioxidant effects through various
mechanisms, including free radical scavenging and modulation of endogenous antioxidant
defense systems.[8][15] A key signaling pathway implicated in the antioxidant activity of
syringic acid is the Keap1/Nrf2/HO-1 pathway.[16] Under oxidative stress, syringic acid can
promote the nuclear translocation of Nrf2, leading to the upregulation of antioxidant enzymes
such as heme oxygenase-1 (HO-1).[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]

e 2. Frontiers | Effects of Syringic Acid on Apoptosis, Inflammation, and AKT/mTOR Signaling
Pathway in Gastric Cancer Cells [frontiersin.org]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b049242?utm_src=pdf-body-img
https://www.benchchem.com/product/b049242?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/330879762_IN_VITRO_ANTI-INFLAMMATORY_ACTIVITY_OF_SYRINGIC_ACID
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2021.788929/full
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2021.788929/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. Effects of Syringic Acid on Apoptosis, Inflammation, and AKT/mTOR Signaling Pathway in
Gastric Cancer Cells - PMC [pmc.ncbi.nim.nih.gov]

. benchchem.com [benchchem.com]
. Scispace.com [scispace.com]

. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]

. Syringic acid(530-57-4) IR Spectrum [m.chemicalbook.com]

© 00 ~N oo 0 b~

. researchgate.net [researchgate.net]

10. Syringic acid, 97% 10 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com
[thermofisher.com]

11. researchgate.net [researchgate.net]

12. Protocatechuic Acid and Syringin from Saussurea neoserrata Nakai Attenuate
Prostaglandin Production in Human Keratinocytes Exposed to Airborne Particulate Matter -
PMC [pmc.ncbi.nlm.nih.gov]

13. Syringic acid, a promising natural compound for the prevention and management of
metabolic syndrome: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]
15. mdpi.com [mdpi.com]
16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Chemical structure and properties of Glucosyringic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049242#chemical-structure-and-properties-of-
glucosyringic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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